Cas no 1443306-68-0 (Cyclopentanol, 2-[2-(methylthio)phenyl]-, (1R,2S)-rel-)

• Product Name: Cyclopentanol, 2-[2-(methylthio)phenyl]-, (1R,2S)-rel-
• CAS No: 1443306-68-0
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• MDL: MFCD11520966
• CID: 5189976
• Update Time: 2026-03-05

Cyclopentanol, 2-[2-(methylthio)phenyl]-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 2-[2-(methylthio)phenyl]-, (1R,2S)-rel-

• MDL： MFCD11520966
• Inchi： 1S/C12H16OS/c1-14-12-8-3-2-5-10(12)9-6-4-7-11(9)13/h2-3,5,8-9,11,13H,4,6-7H2,1H3/t9-,11+/m0/s1
• InChI Key： ZRZYXYQLLLBFJK-GXSJLCMTSA-N
• SMILES： [C@@H]1(O)CCC[C@H]1C1=CC=CC=C1SC

Additional information on Cyclopentanol, 2-[2-(methylthio)phenyl]-, (1R,2S)-rel-

Research Briefing on Cyclopentanol, 2-[2-(methylthio)phenyl]-, (1R,2S)-rel- (CAS: 1443306-68-0)

Cyclopentanol, 2-[2-(methylthio)phenyl]-, (1R,2S)-rel- (CAS: 1443306-68-0) is a chiral compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of bioactive molecules. Its unique stereochemistry and functional groups make it a versatile building block for the development of novel pharmaceuticals. Researchers have explored its utility in the synthesis of enzyme inhibitors and receptor modulators, particularly in the context of neurological and inflammatory diseases.

One of the most notable advancements involves the optimization of synthetic routes for Cyclopentanol, 2-[2-(methylthio)phenyl]-, (1R,2S)-rel-. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient asymmetric synthesis method, achieving high enantiomeric purity and yield. This breakthrough has significant implications for scalable production, addressing previous challenges in its availability for preclinical studies.

In terms of biological activity, preliminary in vitro assays have revealed promising interactions with G-protein-coupled receptors (GPCRs). Specifically, the compound exhibits selective binding to serotonin receptors, suggesting potential applications in the treatment of mood disorders. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its pharmacological profile.

The compound's safety and pharmacokinetic properties have also been investigated. Recent pharmacokinetic studies in rodent models indicate favorable absorption and distribution profiles, with minimal off-target effects. These findings support its progression to more advanced preclinical testing phases.

In conclusion, Cyclopentanol, 2-[2-(methylthio)phenyl]-, (1R,2S)-rel- represents a promising candidate for further drug development. Its synthetic accessibility, coupled with its intriguing biological activity, positions it as a valuable tool for medicinal chemists. Future research should focus on expanding its therapeutic potential and addressing any remaining challenges in its clinical translation.